Cas no 138668-09-4 (methyl (6Z)-6-nitrooct-6-enoate)

• Product Name: methyl (6Z)-6-nitrooct-6-enoate
• CAS No: 138668-09-4
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 1264932
• PubChem ID: 5744434
• Update Time: 2025-04-20

methyl (6Z)-6-nitrooct-6-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (6Z)-6-nitrooct-6-enoate
• methyl (E)-6-nitrooct-6-enoate
• 6-Octenoic acid, 6-nitro-, methyl ester, (E)-
• 138668-09-4
• Methyl (E)-6-nitro-6-octenoate

• Inchi： 1S/C9H15NO4/c1-3-8(10(12)13)6-4-5-7-9(11)14-2/h3H,4-7H2,1-2H3/b8-3+
• InChI Key： XQVZGLOFKAYENG-FPYGCLRLSA-N
• SMILES： O(C)C(CCCC/C(=C\C)/[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 201.10015
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44